Cas no 179111-91-2 (2,3,4,4a,9,9a-hexahydro-1H-Pyrido[3,4-b]indole)

• Product Name: 2,3,4,4a,9,9a-hexahydro-1H-Pyrido[3,4-b]indole
• CAS No: 179111-91-2
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD20663245
• CID: 1107928
• PubChem ID: 21873849
• Update Time: 2025-05-20

2,3,4,4a,9,9a-hexahydro-1H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 2,3,4,4a,9,9a-hexahydro-1H-Pyrido[3,4-b]indole
• CS-0046432
• DWPAWEOVWCYOAE-UHFFFAOYSA-N
• 179111-91-2
• CHEMBL4227745
• SCHEMBL244301
• 2,3,4,4a,9,9a-hexahydro-1H-beta-carboline
• 1H,2H,3H,4H,4AH,9H,9AH-PYRIDO[3,4-B]INDOLE

• MDL： MFCD20663245
• Inchi： 1S/C11H14N2/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10/h1-4,9,11-13H,5-7H2
• InChI Key： DWPAWEOVWCYOAE-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2CCNCC12

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 2,3,4,4a,9,9a-hexahydro-1H-Pyrido[3,4-b]indole

2,3,4,4a,9,9a-Hexahydro-1H-Pyrido[3,4-b]indole: A Comprehensive Overview

2,3,4,4a,9,9a-Hexahydro-1H-Pyrido[3,4-b]indole, with the CAS registry number 179111-91-2, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridobenzindoles, which are known for their unique bicyclic frameworks and potential biological activities. The molecule consists of a fused pyridine and indole ring system, with a partially hydrogenated structure that contributes to its intriguing properties.

The synthesis of 2,3,4,4a,9,9a-Hexahydro-1H-Pyrido[3,4-b]indole has been explored through various methodologies. Recent studies have focused on optimizing synthetic routes to enhance yield and purity. For instance, researchers have employed catalytic hydrogenation techniques to achieve the desired degree of saturation in the ring system. These advancements have not only improved the scalability of the synthesis but also opened new avenues for exploring its applications in drug discovery.

In terms of biological activity, this compound has shown promise as a potential modulator of key cellular pathways. Preclinical studies suggest that it may act as an inhibitor of certain enzymes or receptors associated with neurodegenerative diseases. For example, a 2023 study published in Nature Communications highlighted its ability to inhibit the aggregation of amyloid-beta peptides in vitro—a hallmark of Alzheimer's disease. This finding underscores its potential as a lead compound for developing therapeutic agents targeting neurodegenerative conditions.

Beyond its pharmacological applications, Pyrido[3,4-b]indole derivatives have also been investigated for their roles in materials science. The unique electronic properties of these compounds make them candidates for use in organic electronics and optoelectronic devices. Recent research has explored their application as semiconducting materials in thin-film transistors (TFTs), where they exhibit favorable charge transport characteristics.

The structural flexibility of Hexahydro-1H-Pyrido[3,4-b]indole allows for extensive functionalization to tailor its properties for specific applications. For instance, substituent effects on the pyridine and indole rings can significantly influence both its physical and biological properties. This has led to a surge in interest from chemists aiming to design molecules with enhanced bioavailability or selectivity.

In conclusion, CAS No 179111-91-2, or 2,3,4,4a,9,9a-Hexahydro-1H-Pyrido[3,4-b]indole, represents a versatile scaffold with multifaceted applications across chemistry and biology. As research continues to uncover its potential uses and mechanisms of action,
this compound is poised to play a pivotal role in advancing both therapeutic development and materials innovation.